Cas no 2228506-27-0 (tert-butyl 2-(3,3-dimethylcyclohexyl)piperazine-1-carboxylate)

Tert-butyl 2-(3,3-dimethylcyclohexyl)piperazine-1-carboxylate is a protected piperazine derivative featuring a sterically hindered cyclohexyl substituent. The tert-butoxycarbonyl (Boc) group enhances stability, making it suitable for synthetic applications requiring selective amine protection. The 3,3-dimethylcyclohexyl moiety contributes to increased lipophilicity, which can influence solubility and reactivity in organic transformations. This compound is particularly valuable in medicinal chemistry and peptide synthesis, where controlled deprotection of the Boc group under mild acidic conditions is advantageous. Its rigid cyclohexyl structure may also confer conformational constraints, useful in designing bioactive molecules. The product is typically employed as an intermediate in the synthesis of pharmacologically active compounds.
tert-butyl 2-(3,3-dimethylcyclohexyl)piperazine-1-carboxylate structure
2228506-27-0 structure
Product Name:tert-butyl 2-(3,3-dimethylcyclohexyl)piperazine-1-carboxylate
CAS No:2228506-27-0
MF:C17H32N2O2
MW:296.448184967041
CID:5897161
PubChem ID:165622776
Update Time:2025-05-22

tert-butyl 2-(3,3-dimethylcyclohexyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl 2-(3,3-dimethylcyclohexyl)piperazine-1-carboxylate
    • EN300-1901574
    • 2228506-27-0
    • Inchi: 1S/C17H32N2O2/c1-16(2,3)21-15(20)19-10-9-18-12-14(19)13-7-6-8-17(4,5)11-13/h13-14,18H,6-12H2,1-5H3
    • InChI Key: RGAMISIVUNPVHC-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C)C(N1CCNCC1C1CCCC(C)(C)C1)=O

Computed Properties

  • Exact Mass: 296.246378268g/mol
  • Monoisotopic Mass: 296.246378268g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 374
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 41.6Ų

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Additional information on tert-butyl 2-(3,3-dimethylcyclohexyl)piperazine-1-carboxylate

tert-butyl 2-(3,3-dimethylcyclohexyl)piperazine-1-carboxylate: A Comprehensive Overview

The compound tert-butyl 2-(3,3-dimethylcyclohexyl)piperazine-1-carboxylate, with the CAS number 2228506-27-0, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a piperazine ring with a substituted cyclohexane group and a tert-butyl ester moiety. The molecule's structure contributes to its potential applications in drug design and materials science.

Recent studies have highlighted the importance of piperazine derivatives in medicinal chemistry, particularly in the development of bioactive compounds. The piperazine ring, a six-membered ring containing two nitrogen atoms, is known for its ability to form hydrogen bonds and interact with biological targets. In the case of tert-butyl 2-(3,3-dimethylcyclohexyl)piperazine-1-carboxylate, the substitution pattern on the piperazine ring and the cyclohexane group plays a crucial role in determining its pharmacological properties.

The tert-butyl ester group attached to the piperazine ring adds to the molecule's hydrophobicity, which can influence its solubility and bioavailability. This feature makes it an interesting candidate for drug delivery systems, where controlled release and targeted delivery are critical. Additionally, the presence of the dimethylcyclohexane substituent introduces steric effects that can modulate the molecule's interactions with biological systems.

Recent research has focused on the synthesis and characterization of this compound. One study reported a novel synthetic route involving a multi-step process that includes nucleophilic substitution and esterification reactions. The optimization of reaction conditions has led to higher yields and improved purity of the final product. These advancements have made it easier to scale up production for potential industrial applications.

In terms of applications, tert-butyl 2-(3,3-dimethylcyclohexyl)piperazine-1-carboxylate has shown promise in several areas. For instance, it has been evaluated as a potential lead compound in drug discovery programs targeting various diseases, including cancer and neurodegenerative disorders. Its ability to inhibit specific enzymes or modulate receptor activity makes it a valuable tool in preclinical studies.

Beyond pharmacology, this compound has also found use in materials science. Its unique structure allows it to serve as a building block for constructing advanced materials with tailored properties. For example, it has been employed in the synthesis of self-healing polymers and stimuli-responsive materials. These applications underscore its versatility as a chemical entity.

The latest studies have also explored the environmental impact of this compound. Researchers have investigated its biodegradation pathways under various conditions and assessed its potential toxicity to aquatic organisms. These findings are essential for ensuring sustainable practices in chemical manufacturing and usage.

In conclusion, tert-butyl 2-(3,3-dimethylcyclohexyl)piperazine-1-carboxylate is a multifaceted compound with significant potential across diverse fields. Its unique structure, coupled with recent advancements in synthesis and application development, positions it as an important molecule for future research and industrial exploitation.

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